Cas no 2098096-42-3 (6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2098096-42-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5725588
• PubChem ID: 121205524
• Update Time: 2025-07-01

6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(cyclohexylmethyl)-1H-pyrimidine-2,4-dione
• AKOS026714388
• starbld0014548
• 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione
• 2098096-42-3
• F1967-3589

• Inchi： 1S/C11H16N2O2/c14-10-7-9(12-11(15)13-10)6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H2,12,13,14,15)
• InChI Key： CNAVJUCTSFXXAR-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(CC2CCCCC2)N1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione

6-(Cyclohexylmethyl)Pyrimidine-2,4(1H,3H)-Dione: A Comprehensive Overview

The compound 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione, also known by its CAS number 2098096-42-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione consists of a pyrimidine ring system with a cyclohexylmethyl substituent at the 6-position. The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of the cyclohexylmethyl group introduces steric bulk and hydrophobicity to the molecule, which can influence its pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the potential of 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione as a scaffold for drug design. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for targeting various biological macromolecules such as enzymes and receptors. For instance, researchers have explored its role in inhibiting kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by functionalization at the 6-position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These methods include the use of transition metal catalysts and microwave-assisted reactions, which have significantly improved yield and purity.

In terms of physical properties, 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics are advantageous for its use in various chemical reactions and formulations.

The application of 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported its use in constructing metal-organic frameworks (MOFs), which have potential applications in gas storage and catalysis.

Recent studies have also investigated the photophysical properties of 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione. Its absorption spectrum shows strong UV absorption bands due to the conjugated π-system within the pyrimidine ring. This property makes it a candidate for use in UV-absorbing materials and optoelectronic devices.

In conclusion, 6-(cyclohexylmethyl)pyrimidine-2,4(1H,3H)-dione, CAS number 2098096-42-3, is a versatile compound with promising applications across multiple disciplines. Its structural features and chemical properties make it an invaluable tool for researchers in drug discovery and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.